3-isopropyl-1-methyl-N-(2-phenylethyl)-N-(3-pyridinylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(2-phenylethyl)-5-propan-2-yl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C22H26N4O/c1-17(2)20-14-21(25(3)24-20)22(27)26(16-19-10-7-12-23-15-19)13-11-18-8-5-4-6-9-18/h4-10,12,14-15,17H,11,13,16H2,1-3H3
• InChI Key: VPAPDKGIYMDUGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1)C(=O)N(CCC2=CC=CC=C2)CC3=CN=CC=C3)C
• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including compounds structurally related to "3-isopropyl-1-methyl-N-(2-phenylethyl)-N-(3-pyridinylmethyl)-1H-pyrazole-5-carboxamide," involves multistep chemical processes. These can include the one-pot synthesis of pyrazole carboxamides through the reaction of pyrazole with various reagents. For example, Martins et al. (2002) describe the one-pot synthesis of 3-methylisoxazole-5-carboxamides, showcasing techniques that may be applicable in synthesizing structurally related compounds (Martins et al., 2002).

Molecular Structure Analysis

The analysis of molecular structure, including X-ray structure characterization and Hirshfeld surface analysis, provides detailed insights into the compound's geometry, intermolecular interactions, and electronic properties. Saeed et al. (2020) offer an example of this analysis type through their study on antipyrine-like derivatives, which could be analogous in examining the molecular structure of the specified compound (Saeed et al., 2020).

Chemical Reactions and Properties

The chemical behavior of pyrazole derivatives under various conditions can highlight the reactivity and potential applications of "3-isopropyl-1-methyl-N-(2-phenylethyl)-N-(3-pyridinylmethyl)-1H-pyrazole-5-carboxamide." For instance, Rahmouni et al. (2014) discuss the synthesis of novel isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, which might reflect on the compound's potential reactions (Rahmouni et al., 2014).

Physical Properties Analysis

Understanding the physical properties, including solubility, melting point, and stability, is crucial for the practical application of the compound. While specific data on "3-isopropyl-1-methyl-N-(2-phenylethyl)-N-(3-pyridinylmethyl)-1H-pyrazole-5-carboxamide" was not directly found, related research on pyrazole derivatives can provide relevant insights.

Chemical Properties Analysis

The chemical properties, such as acidity/basicity, reactivity with other chemical groups, and potential for forming derivatives, are key to understanding the compound's applications and behavior under different conditions. Studies like those by Wu et al. (2012), discussing N-substituted pyrazole carboxamide derivatives, can offer valuable information on similar compounds' chemical properties (Wu et al., 2012).